Cas no 28468-87-3 (Benzoic acid,3-(aminosulfonyl)-4-(2-naphthalenylamino)-5-[(phenylmethyl)amino]-)

• Product Name: Benzoic acid,3-(aminosulfonyl)-4-(2-naphthalenylamino)-5-[(phenylmethyl)amino]-
• CAS No: 28468-87-3
• MF: C₂₄H₂₁N₃O₄S
• MW: 447.506244421005
• CID: 1434940
• Update Time: 2024-08-15

Benzoic acid,3-(aminosulfonyl)-4-(2-naphthalenylamino)-5-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(aminosulfonyl)-4-(2-naphthalenylamino)-5-[(phenylmethyl)amino]-
• Benzoic acid, 3-(aminosulfonyl)-4-(2-naphthalenylamino)-5-[(phenylmethyl)amino]-

• Inchi： 1S/C24H21N3O4S/c25-32(30,31)22-14-19(24(28)29)13-21(26-15-16-6-2-1-3-7-16)23(22)27-20-11-10-17-8-4-5-9-18(17)12-20/h1-14,26-27H,15H2,(H,28,29)(H2,25,30,31)
• InChI Key： KSQCBKFOILHXJD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(NCC2=CC=CC=C2)=C(NC2=CC=C3C(=C2)C=CC=C3)C(S(N)(=O)=O)=C1

Computed Properties

• Exact Mass: 447.12543

Experimental Properties

• Density: 1.437±0.06 g/cm3(Predicted)
• Boiling Point: 706.7±70.0 °C(Predicted)
• PSA: 121.52
• pka: 9.98±0.60(Predicted)